Cas no 1805852-22-5 (1-Bromo-3-(2-ethoxy-6-(methylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-ethoxy-6-(methylthio)phenyl)propan-2-one
• CAS No: 1805852-22-5
• MF: C₁₂H₁₅BrO₂S
• MW: 303.21530175209
• CID: 4971012
• Update Time: 2025-06-11

1-Bromo-3-(2-ethoxy-6-(methylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-ethoxy-6-(methylthio)phenyl)propan-2-one

• Inchi： 1S/C12H15BrO2S/c1-3-15-11-5-4-6-12(16-2)10(11)7-9(14)8-13/h4-6H,3,7-8H2,1-2H3
• InChI Key： QTRAYNZFCRJMMX-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(=CC=CC=1OCC)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.2
• Topological Polar Surface Area: 51.6

Additional information on 1-Bromo-3-(2-ethoxy-6-(methylthio)phenyl)propan-2-one

Professional Introduction to 1-Bromo-3-(2-ethoxy-6-(methylthio)phenyl)propan-2-one (CAS No. 1805852-22-5)

1-Bromo-3-(2-ethoxy-6-(methylthio)phenyl)propan-2-one, with the chemical identifier CAS No. 1805852-22-5, is a significant compound in the realm of pharmaceutical chemistry and synthetic biology. This compound, characterized by its unique structural motifs, has garnered attention for its potential applications in drug discovery and molecular research. The presence of a bromo substituent, an ethoxy group, and a methylthio moiety on a phenyl ring creates a versatile scaffold that can be further modified to yield novel bioactive molecules.

The synthesis of 1-Bromo-3-(2-ethoxy-6-(methylthio)phenyl)propan-2-one involves a series of well-defined chemical transformations that highlight the compound's synthetic utility. The bromo group serves as a reactive handle, enabling further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic molecules, particularly in the development of targeted therapeutics.

Recent advancements in medicinal chemistry have demonstrated the importance of heterocyclic compounds in drug design. The phenyl ring in 1-Bromo-3-(2-ethoxy-6-(methylthio)phenyl)propan-2-one can be considered a privileged scaffold, known for its ability to interact with biological targets. For instance, modifications at the 2-position and 6-position of the phenyl ring have been explored for their potential to modulate receptor binding affinities. The ethoxy and methylthio groups further enhance the compound's diversity, allowing for fine-tuning of its pharmacokinetic properties.

In the context of contemporary research, this compound has been investigated for its role in developing small-molecule inhibitors. Specifically, its structural features make it a candidate for targeting enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. Studies have shown that derivatives of this compound can exhibit inhibitory effects on key enzymes like kinases and phosphodiesterases, which are critical in cellular signaling cascades.

The methylthio group, in particular, has been highlighted for its ability to influence the electronic properties of the aromatic system. This feature can be exploited to modulate the compound's binding interactions with biological targets. Additionally, the presence of both ethoxy and bromo substituents provides multiple points for further derivatization, enabling chemists to explore a wide range of structural variations.

One notable application of 1-Bromo-3-(2-ethoxy-6-(methylthio)phenyl)propan-2-one is in the synthesis of fluorescent probes. These probes are essential tools in cellular imaging and diagnostics, allowing researchers to visualize biological processes at the molecular level. The compound's ability to undergo selective functionalization makes it an ideal candidate for designing probes with tailored spectral properties.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of more complex drug candidates. Its versatility allows for rapid screening and optimization of lead compounds, streamlining the drug discovery process. Furthermore, the use of computational methods to predict the behavior of this compound has accelerated its adoption in virtual screening campaigns.

Environmental considerations have also been integrated into the research surrounding this compound. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, ensuring that the development and application of 1-Bromo-3-(2-ethoxy-6-(methylthio)phenyl)propan-2-one are both effective and environmentally responsible.

In conclusion, 1-Bromo-3-(2-ethoxy-6-(methylthio)phenyl)propan-2-one (CAS No. 1805852-22-5) represents a valuable asset in modern chemical research. Its unique structural features and synthetic flexibility make it a cornerstone for developing innovative therapeutics and diagnostic tools. As research continues to evolve, this compound is poised to play an increasingly important role in advancing our understanding of biological systems and improving human health.